Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate

• IUPAC Name: ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate
• InChI: InChI=1S/C12H21NO2/c1-2-15-12(14)10-7-8-13-11-6-4-3-5-9(10)11/h9-11,13H,2-8H2,1H3
• InChI Key: OWHOKDZDSVMHDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCNC2C1CCCC2
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol

Description

Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate, also known as EDCQ, is a heterocyclic compound with potential applications in medicinal chemistry. EDCQ belongs to the class of quinolines and is a bicyclic compound with a nitrogen atom in the ring. The compound has attracted significant attention due to its potential as a scaffold for the design of novel drugs.

Mechanism of Action

The mechanism of action of Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in various cellular processes. For example, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported to inhibit the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported to exhibit a range of biochemical and physiological effects. For example, the compound has been reported to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported to inhibit the growth of Plasmodium falciparum, which is the causative agent of malaria.

Advantages and Limitations for Lab Experiments

Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has several advantages and limitations for lab experiments. One advantage is that the compound is relatively easy to synthesize and can be obtained in sufficient quantities for biological studies. Additionally, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported to exhibit a range of biological activities, which makes it a promising scaffold for the design of novel drugs. However, one limitation is that the mechanism of action of Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate is not fully understood, which makes it difficult to optimize the compound for specific biological targets.

Future Directions

There are several future directions for research on Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate. One direction is to investigate the structure-activity relationship of Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate and its derivatives to identify compounds with improved biological activity. Additionally, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate could be used as a scaffold for the design of novel drugs for the treatment of various diseases. Finally, further studies are needed to elucidate the mechanism of action of Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate and to identify specific biological targets.
In conclusion, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate is a heterocyclic compound with potential applications in medicinal chemistry. The compound has been reported to exhibit a range of biological activities including antitumor, antiviral, and antimalarial activities. Additionally, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported to possess antimicrobial, anti-inflammatory, and analgesic properties. The compound has several advantages and limitations for lab experiments, and there are several future directions for research on Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate.

Synthesis Methods

The synthesis of Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported in the literature using various methods. One of the most common methods involves the condensation of 1,2,3,4-tetrahydroquinoline-4-carboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate which is then cyclized to give Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate.

Scientific Research Applications

Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been studied for its potential applications in medicinal chemistry. The compound has been reported to exhibit a range of biological activities including antitumor, antiviral, and antimalarial activities. Additionally, Ethyl 1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline-4-carboxylate has been reported to possess antimicrobial, anti-inflammatory, and analgesic properties.